Cas no 13444-71-8 (Periodic acid (HIO4))

• Product Name: Periodic acid (HIO4)
• CAS No: 13444-71-8
• MF: HIO₄
• MW: 191.910012960434
• CID: 141213
• PubChem ID: 65185
• Update Time: 2025-04-19

Periodic acid (HIO4) Chemical and Physical Properties

Names and Identifiers

• Periodic acid (HIO4)
• periodic acid
• hydrogen tetraoxoiodate
• hydroxidotrioxidoiodine
• per-iodic acid
• Periodsaeure
• tetraoxoiodic acid
• Ueberiodsaeure
• Einecs 236-585-6
• DTXSID701015530
• KHIWWQKSHDUIBK-UHFFFAOYSA-N
• CHEMBL1161637
• Q27110318
• 13445-51-7
• [IO3(OH)]
• D4B1481B2J
• Periodic acid (HIO4),dihydrate (8CI,9CI)
• AKOS024437459
• hydroxy-lambda(7)-iodanetrione
• HOIO3
• HIO4
• Metaperiodic acid
• FT-0689178
• 13444-71-8
• CHEBI:29149
• UNII-D4B1481B2J
• Q27887090
• A800990
• PEJ
• NS00100217

• Inchi： 1S/HIO4/c2-1(3,4)5/h2H
• InChI Key： WXSIPUYRSBVXGK-UHFFFAOYSA-N
• SMILES： [I+3]([O-])([O-])([O-])O

Computed Properties

• Exact Mass: 191.89200
• Monoisotopic Mass: 191.89196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• Melting Point: 122°C
• PSA: 71.44000
• LogP: 0.35250